Cas no 27951-80-0 (Acetamide,N-(4-amino-2,6-dimethylphenyl)-2-(diethylamino)-, hydrochloride (1:2))

• Product Name: Acetamide,N-(4-amino-2,6-dimethylphenyl)-2-(diethylamino)-, hydrochloride (1:2)
• CAS No: 27951-80-0
• MF: C₁₄H₂₅Cl₂N₃O
• MW: 322.27380156517
• CID: 273822
• PubChem ID: 34076
• Update Time: 2025-04-19

Acetamide,N-(4-amino-2,6-dimethylphenyl)-2-(diethylamino)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4-amino-2,6-dimethylphenyl)-2-(diethylamino)-, hydrochloride (1:2)
• [2-(4-azaniumyl-2,6-dimethylanilino)-2-oxoethyl]-diethylazanium,dichloride
• 2',6'-ACETOXYLIDIDE, 4'-AMINO-2-(DIETHYLAMINO)-, DIHYDROCHLORIDE, HYDRATE
• 27951-80-0
• 4'-Amino-2-(diethylamino)-2',6'-acetoxylidide dihydrochloride hydrate
• 2-Diethylamino-4'-amino-2',6'-dimethylacetanilide dihydrochloride hydrate

• Inchi： 1S/C14H23N3O.2ClH/c1-5-17(6-2)9-13(18)16-14-10(3)7-12(15)8-11(14)4;;/h7-8H,5-6,9,15H2,1-4H3,(H,16,18);2*1H
• InChI Key： SPMUJPYNDFSGIL-UHFFFAOYSA-N
• SMILES： [Cl-].[Cl-].O=C(C[NH+](CC)CC)NC1C(C)=CC(=CC=1C)[NH3+]

Computed Properties

• Exact Mass: 295.942
• Monoisotopic Mass: 321.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.2A^2

Experimental Properties

• Boiling Point: 332.2°Cat760mmHg
• Flash Point: 154.7°C
• PSA: 59.37